3-(8-quinolinylamino)-1-(2-thienyl)-2-propen-1-one

• IUPAC Name: (E)-3-(quinolin-8-ylamino)-1-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C16H12N2OS/c19-14(15-7-3-11-20-15)8-10-17-13-6-1-4-12-5-2-9-18-16(12)13/h1-11,17H/b10-8+
• InChI Key: NVIMGSCMTOBOFD-CSKARUKUSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)NC=CC(=O)C3=CC=CS3)N=CC=C2
• Isomeric SMILES: C1=CC2=C(C(=C1)N/C=C/C(=O)C3=CC=CS3)N=CC=C2
• Molecular Formula: C16H12N2OS
• Molecular Weight: 280.3 g/mol

Description

3-(8-quinolinylamino)-1-(2-thienyl)-2-propen-1-one, also known as LY294002, is a synthetic compound that has been widely used in scientific research. It is a potent inhibitor of phosphatidylinositol 3-kinase (PI3K) and has been shown to have various biochemical and physiological effects.

Mechanism of Action

3-(8-quinolinylamino)-1-(2-thienyl)-2-propen-1-one inhibits PI3K by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its downstream targets, including Akt and mTOR, which are involved in various cellular processes. By inhibiting PI3K, 3-(8-quinolinylamino)-1-(2-thienyl)-2-propen-1-one can induce cell cycle arrest, apoptosis, and autophagy.
Biochemical and Physiological Effects:
3-(8-quinolinylamino)-1-(2-thienyl)-2-propen-1-one has been shown to have various biochemical and physiological effects. It can induce cell cycle arrest and apoptosis in cancer cells, inhibit angiogenesis, and reduce inflammation. Additionally, 3-(8-quinolinylamino)-1-(2-thienyl)-2-propen-1-one can modulate glucose metabolism and insulin signaling, making it a potential therapeutic target for diabetes and metabolic disorders.

Advantages and Limitations for Lab Experiments

3-(8-quinolinylamino)-1-(2-thienyl)-2-propen-1-one is a potent and specific inhibitor of PI3K, making it a valuable tool for studying the PI3K pathway. However, it is important to note that 3-(8-quinolinylamino)-1-(2-thienyl)-2-propen-1-one can also inhibit other kinases, including DNA-PK and mTOR. Additionally, 3-(8-quinolinylamino)-1-(2-thienyl)-2-propen-1-one has poor solubility in water, which can limit its use in some experiments.

Future Directions

There are many potential future directions for research involving 3-(8-quinolinylamino)-1-(2-thienyl)-2-propen-1-one. One area of interest is the development of more potent and selective PI3K inhibitors. Additionally, 3-(8-quinolinylamino)-1-(2-thienyl)-2-propen-1-one has been shown to have synergistic effects with other anticancer agents, making it a potential candidate for combination therapy. Finally, the role of PI3K in various diseases, including diabetes and neurological disorders, is still not fully understood, and further research is needed to elucidate its role and potential therapeutic applications.
Conclusion:
In conclusion, 3-(8-quinolinylamino)-1-(2-thienyl)-2-propen-1-one is a valuable tool for studying the PI3K pathway and has many potential applications in scientific research. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been discussed in this paper. Additionally, future directions for research involving 3-(8-quinolinylamino)-1-(2-thienyl)-2-propen-1-one have been identified, highlighting its potential as a therapeutic target for various diseases.

Scientific Research Applications

3-(8-quinolinylamino)-1-(2-thienyl)-2-propen-1-one has been extensively used in scientific research as a tool to study the PI3K pathway. It has been shown to inhibit PI3K isoforms and has been used to investigate the role of PI3K in various cellular processes, including cell survival, proliferation, and differentiation. Additionally, 3-(8-quinolinylamino)-1-(2-thienyl)-2-propen-1-one has been used in cancer research to study the role of PI3K in tumor growth and metastasis.